4-Benzylbenzenesulfonic acid

• Molecular Formula: C13H12O3S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: 4-benzylbenzenesulfonic acid
• InChI: InChI=1S/C13H12O3S/c14-17(15,16)13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,14,15,16)
• InChI Key: SAAQPHIYUULWRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)S(=O)(=O)O

Description

4-Benzylbenzenesulfonic acid is a useful research compound. Its molecular formula is C13H12O3S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 33.6 g (0.2 mol) of diphenylmethane in 100 g of dichloromethane at room temperature, 23.4 g (0.2 mol) of chlorosulfonic acid was added dropwise. The solution was ripened for 2 hours, whereupon 50 g of water was added. This reaction mixture was used in the subsequent reaction without isolation.